- Design and synthesis of tricyclic sulfones as γ-secretase inhibitors with greatly reduced Notch toxicity, Bioorganic & Medicinal Chemistry Letters, 2010, 20(8), 2591-2596
Cas no 944950-71-4 (4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene)
944950-71-4 structure
Product Name:4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene
CAS No:944950-71-4
MF:C15H9ClF2O3S
MW:342.744969129562
CID:835650
PubChem ID:58252242
Update Time:2024-10-25
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene
- 4-(4-chlorophenylsulfonyl)-5,8-difluoro-2H-chroMene
- 4-[(4-Chlorophenyl)sulfonyl]-5,8-difluoro-2H-1-benzopyran (ACI)
- 4-(4-chlorophenyl)sulfonyl-5,8-difluoro-2H-chromene
- 4-(4-Chloro-benzenesulfonyl)-5,8-difluoro-2H-chromene
- DB-241407
- 4-(4-Chlorobenzene-1-sulfonyl)-5,8-difluoro-2H-1-benzopyran
- ZUWRGEIMQJYSRW-UHFFFAOYSA-N
- SCHEMBL1363566
- 944950-71-4
- DTXSID40729006
- CS-14239
- AKOS016004993
- CS-M0288
-
- MDL: MFCD18207075
- Inchi: 1S/C15H9ClF2O3S/c16-9-1-3-10(4-2-9)22(19,20)13-7-8-21-15-12(18)6-5-11(17)14(13)15/h1-7H,8H2
- InChI Key: ZUWRGEIMQJYSRW-UHFFFAOYSA-N
- SMILES: O=S(C1C2C(=C(C=CC=2F)F)OCC=1)(C1C=CC(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 341.9928993g/mol
- Monoisotopic Mass: 341.9928993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 538
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 51.8Ų
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019113710-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95% | 1g |
$544.00 | 2023-08-31 | |
| Chemenu | CM162397-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95% | 1g |
$632 | 2021-06-16 | |
| Chemenu | CM162397-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95% | 1g |
$938 | 2022-06-09 | |
| TRC | C074215-50mg |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 50mg |
$ 445.00 | 2022-06-06 | ||
| TRC | C074215-100mg |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 100mg |
$ 740.00 | 2022-06-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058684-100mg |
4-(4-Chlorophenylsulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 97% | 100mg |
¥2436.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058684-250mg |
4-(4-Chlorophenylsulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 97% | 250mg |
¥3517.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1058684-1g |
4-(4-Chlorophenylsulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 97% | 1g |
¥7034.00 | 2024-04-24 | |
| Crysdot LLC | CD11006643-1g |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene |
944950-71-4 | 95+% | 1g |
$668 | 2024-07-19 |
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid
1.2 Reagents: Triethylamine , Methanesulfonyl chloride
1.2 Reagents: Triethylamine , Methanesulfonyl chloride
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 3 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Triethylamine ; 1 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
1.3 Reagents: Triethylamine ; 1 h, rt
Reference
- Preparation of tetrahydropyranochromene gamma secretase inhibitors, World Intellectual Property Organization, , ,
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Raw materials
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Preparation Products
4-((4-Chlorophenyl)sulfonyl)-5,8-difluoro-2H-chromene Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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